![molecular formula C19H18N6OS B2886009 1-benzyl-N-(4,5-dimethylthiazol-2-yl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1795192-42-5](/img/structure/B2886009.png)
1-benzyl-N-(4,5-dimethylthiazol-2-yl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-benzyl-N-(4,5-dimethylthiazol-2-yl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18N6OS and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Agents
Compounds within the same class as the specified chemical have been synthesized and evaluated for their antibacterial and antifungal properties. For instance, novel analogs of pyrazole-1-carboxamide derivatives have shown promising antibacterial activity against strains such as Staphylococcus aureus and Bacillus subtilis. These compounds were designed and synthesized through various chemical reactions, indicating their potential as templates for developing new antibacterial agents (Palkar et al., 2017).
Anticancer Activity
Research has also explored the anticancer potential of related compounds. A study highlighted the synthesis and evaluation of benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against the H5N1 strain, pointing towards their potential utility in combating avian influenza virus, a concern for public health (Hebishy et al., 2020). Furthermore, another study synthesized pyrrole-3-carboxamide derivatives bearing the benzimidazole moiety, which were evaluated for in vitro anticancer activity, demonstrating notable antiproliferative activity against various cancer cell lines. This suggests the potential of these compounds in anticancer drug development (Rasal et al., 2020).
Antimicrobial and Antitubercular Agents
Synthesis and biological evaluation of new heterocyclic hybrids based on pyrrole scaffolds have been conducted, revealing good antimicrobial, antifungal, and antitubercular activity. Such studies underscore the versatility of these compounds in developing treatments for various microbial infections (Joshi et al., 2013).
In Silico Studies and Drug-likeness
In silico approaches towards predicting drug-likeness and in vitro microbial investigation of dihydropyrrolone conjugates have been applied to similar compounds, showcasing their potential in drug development. These studies emphasize the importance of computational methods in identifying compounds with favorable drug-like properties for further development (Pandya et al., 2019).
properties
IUPAC Name |
1-benzyl-N-(4,5-dimethyl-1,3-thiazol-2-yl)-5-pyrrol-1-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6OS/c1-13-14(2)27-19(20-13)21-17(26)16-18(24-10-6-7-11-24)25(23-22-16)12-15-8-4-3-5-9-15/h3-11H,12H2,1-2H3,(H,20,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJTVDRKTUVQANA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3)N4C=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.